N-(5-bromopyridin-2-yl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C12H11BrN2O2S/c1-9-2-5-11(6-3-9)18(16,17)15-12-7-4-10(13)8-14-12/h2-8H,1H3,(H,14,15)
• InChI Key: UMFVGVQNRKEYEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)Br
• Molecular Formula: C12H11BrN2O2S
• Molecular Weight: 327.20 g/mol

Description

N-(5-bromopyridin-2-yl)-4-methylbenzenesulfonamide (NBPMS) is a small molecule that has been studied extensively in the past few decades. It is a member of the pyridine family and is used in a variety of scientific research applications. NBPMS is used as a precursor for the synthesis of other compounds, as a catalyst for chemical reactions, and as a probe for studying biochemical and physiological processes.

Scientific Research Applications

Anti-Fibrosis Therapy

Research has indicated that derivatives of pyridinyl compounds, like N-(5-bromopyridin-2-yl)-4-methylbenzenesulfonamide , show promising anti-fibrotic activities. These compounds could be developed into novel anti-fibrotic drugs, which are crucial for treating diseases characterized by excessive fibrous tissue formation, such as liver cirrhosis.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various proteins and receptors .

Mode of Action

The compound likely interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .

Biochemical Pathways

Similar compounds have been found to influence various cellular processes .

Pharmacokinetics

The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .

Result of Action

Similar compounds have been known to induce various cellular responses .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of N-(5-bromopyridin-2-yl)-4-methylbenzenesulfonamide .

Synthesis routes and methods

Procedure details

To a 500 mL round-bottomed flask was added 2-amino-5-bromopyridine (15.0 g, 86.7 mmol, Aldrich, St. Louis, Mo.), pyridine (150 mL, 1858 mmol) and finally para-toluenesulfonyl chloride (24.8 g, 130 mmol, Aldrich, St. Louis, Mo.) at rt. The mixture was stirred at 90° C. After 24 h, the mixture was allowed to cool to rt and then poured into water (600 mL). A precipitate formed and the mixture was stirred for 15 min and then filtered. The filtercake was washed with water and hexane and then dried under vacuum to afford the title compound as an off-white solid (27.8 g, 98%) that was carried on without further purification.